Cas no 14883-87-5 ((2R)-2-(3,4-dihydroxyphenyl)-2-hydroxy-acetate)

(2R)-2-(3,4-dihydroxyphenyl)-2-hydroxy-acetate Properties

Names and Identifiers

• (2R)-2-(3,4-dihydroxyphenyl)-2-hydroxy-acetate
• DL-3,4-DIHYDROXYMANDELIC ACID
• 3,4-Dihydroxy-DL-ma
• 3,4-Dihydroxy-DL-mandelic acid
• DL-A,3,4-TRIHYDROXYPHENYLACETIC ACID
• rac-(R*)-Hydroxy(3,4-dihydroxyphenyl)acetic acid
• (±)-3,4-dihydroxyphenylglycolic acid
• rac-(αR*)-α,3,4-Trihydroxybenzeneacetic acid
• DL-3,4-Dihydroxymandelic acid 98%
• DL-3,4-Dihydroxymandelic acid,98%
• +Expand

• MDL： MFCD00004231
• InChIKey： RGHMISIYKIHAJW-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H8O5/c9-5-2-1-4(3-6(5)10)7(11)8(12)13/h1-3,7,9-11H,(H,12,13)/p-1
• SMILES： OC1=C(O)C=CC(C(O)C([O-])=O)=C1

Computed Properties

• Exact Mass: 184.03700
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Heavy Atom Count: 13
• Complexity: 193
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 10
• Surface Charge: 0

Experimental Properties

• LogP: 0.21580
• PSA: 97.99000
• Refractive Index: 1.4330 (estimate)
• Boiling Point: 238.08°C (rough estimate)
• Melting Point: 136-137 °C (dec.) (lit.)
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.2850 (rough estimate)